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Compound of Interest

Compound Name: Gp100 (25-33), mouse TFA

Cat. No.: B10828564

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Gp100 (25-33), mouse TFA. The presence of
Trifluoroacetic Acid (TFA) as a counter-ion in this peptide product necessitates stringent safety
protocols due to its corrosive nature. Adherence to these guidelines is essential for ensuring
personal safety and proper laboratory practice.

Personal Protective Equipment (PPE)

Given that Gp100 (25-33), mouse TFA is a lyophilized powder that is hygroscopic and
becomes corrosive upon contact with moisture, and its solutions are acidic, a comprehensive
PPE strategy is mandatory.

Core PPE Requirements:

e Eye and Face Protection: At a minimum, ANSI Z87.1-compliant safety goggles with side
shields are required to protect against dust particles and splashes.[1] For procedures with a
higher risk of splashing, such as reconstituting larger quantities or handling bulk solutions, a
face shield should be worn in addition to safety goggles.[2][3]

e Hand Protection: Chemical-resistant nitrile gloves are the minimum requirement for handling
this product.[2] For extended contact or when handling larger volumes of dissolved peptide,
consider double-gloving or using gloves made of more robust materials like butyl rubber or
Viton.[2] Always inspect gloves for tears or holes before use and replace them immediately if
contaminated.
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» Body Protection: A standard laboratory coat must be worn to protect skin and clothing.[2][4]
Ensure the lab coat is fully buttoned. For tasks with a significant splash potential, a chemical-
resistant apron over the lab coat is recommended.[2]

o General Laboratory Attire: Full-length pants and closed-toe shoes are mandatory at all times
in the laboratory where this substance is handled.[1][2]

» Respiratory Protection: All handling of the lyophilized powder, especially weighing, and any
procedure that could generate aerosols from solutions, must be conducted within a certified
chemical fume hood to prevent inhalation.[2][5] If a fume hood is not available, a NIOSH-
approved respirator may be necessary; in such cases, a formal respiratory protection
analysis should be conducted by your institution's Environmental Health and Safety (EHS)
department.[2]

Quantitative Data for Trifluoroacetic Acid (TFA)

The primary hazards associated with Gp100 (25-33), mouse TFA stem from the TFA
component. The following table summarizes key quantitative data for TFA.

Property Value Source
Chemical Formula C2HFs02 [5]
Molecular Weight 114.02 g/mol [5]
Boiling Point 72.4 °C (162.3 °F) [6]
Melting Point -15.4°C (4.3 °F) [6]

pH 2 (100 g/L aqg. sol) [7]
Occupational Exposure Limits No established PEL (OSHA) or [2][8]

REL (NIOSH)

Safety and Handling Protocol

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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» Store the lyophilized peptide at -20°C or -80°C in a tightly sealed container, protected from
moisture and light.[9]

e Log the compound in your chemical inventory system.
Preparation and Handling (inside a chemical fume hood):

» Allow the container to equilibrate to room temperature before opening to prevent
condensation of moisture, which can react with the TFA salt.

e Don appropriate PPE as outlined above.
o Carefully weigh the desired amount of lyophilized powder. Avoid creating dust.

» To reconstitute, slowly add the desired solvent (e.g., sterile water, DMSO) to the vial
containing the peptide. Do not add the peptide to the solvent.

e Gently vortex or pipette to dissolve the peptide completely.

e If storing the peptide in solution, it is recommended to create single-use aliquots and store
them at -20°C or -80°C to minimize freeze-thaw cycles.[1]

Operational and Disposal Plan

All waste containing Gp100 (25-33), mouse TFA must be treated as hazardous chemical
waste due to the presence of TFA.[2][10]

Waste Segregation and Collection:
e Solid Waste:

o Contaminated consumables such as weighing paper, pipette tips, and empty vials should
be collected in a designated, sealed, and clearly labeled hazardous waste container.[10]

o The container should be labeled "Hazardous Waste" and include the full chemical name:
"Gp100 (25-33), mouse TFA".[10]

e Liquid Waste:
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o All solutions containing the peptide must be collected in a dedicated, leak-proof, and
chemically compatible (e.g., high-density polyethylene) liquid hazardous waste container.
[10]

o The container must be clearly labeled "Hazardous Waste," with the full chemical name and
the solvent used.[10]

o Never pour solutions containing this product down the drain.[2][5]

e Sharps Waste:

o Any needles or syringes contaminated with this product must be disposed of in a
designated, puncture-resistant sharps container.[10]

Disposal Procedure:
o Keep all hazardous waste containers securely closed except when adding waste.
» Store waste containers in a designated satellite accumulation area within the laboratory.

e Once a waste container is full, arrange for pickup through your institution's EHS department.
[10]

Experimental Workflow and Safety Diagram

The following diagram illustrates the essential workflow for the safe handling and disposal of
Gp100 (25-33), mouse TFA.
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Caption: Workflow for handling Gp100 (25-33), mouse TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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